tert-butyl 1-imino-1-oxo-1lambda6-thia-6-azaspiro[3.3]heptane-6-carboxylate

• IUPAC Name: tert-butyl 1-imino-1-oxo-1λ6-thia-6-azaspiro[3.3]heptane-6-carboxylate
• InChI: InChI=1S/C10H18N2O3S/c1-9(2,3)15-8(13)12-6-10(7-12)4-5-16(10,11)14/h11H,4-7H2,1-3H3
• InChI Key: ICCUEINZCVLZJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CCS2(=N)=O
• Molecular Formula: C10H18N2O3S
• Molecular Weight: 246.33 g/mol

Description

Tert-butyl 1-imino-1-oxo-1lambda6-thia-6-azaspiro[3.3]heptane-6-carboxylate, or TBO-C, is an organic compound that is used for a variety of applications in the fields of chemistry, biochemistry, and medicine. TBO-C is a derivative of the 1,3-dioxane family of compounds, and is composed of three rings of carbon atoms, one of which is a thia-azaspiro ring. TBO-C is a white, crystalline solid at room temperature and is soluble in organic solvents such as ether, benzene, and chloroform. It is also soluble in water, but with a much lower solubility than in organic solvents.

Scientific Research Applications

TBO-C has a wide range of applications in scientific research. It has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer agents, antifungal agents, and anti-inflammatory agents. It has also been used as a reagent in the synthesis of a variety of organic compounds, such as amino acids and peptides. In addition, TBO-C has been used in the synthesis of a variety of polymers, including polyurethanes, polyesters, and polyamides.

Mechanism of Action

TBO-C has been shown to act as an inhibitor of the enzyme cyclooxygenase (COX), which is involved in the biosynthesis of prostaglandins, thromboxanes, and other compounds involved in inflammation and pain. TBO-C acts as an inhibitor by binding to the active site of the enzyme and preventing the formation of prostaglandins and thromboxanes.
Biochemical and Physiological Effects
TBO-C has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins and thromboxanes, which can reduce inflammation and pain. It has also been shown to inhibit the production of nitric oxide, which can reduce the risk of cardiovascular diseases. In addition, TBO-C has been shown to have anti-inflammatory, anti-fungal, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of TBO-C in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it can be used in a variety of reactions. In addition, it is soluble in both organic and aqueous solvents, making it useful for a variety of applications. However, there are some limitations to the use of TBO-C in laboratory experiments. It is not very stable in the presence of light or heat, and it can be difficult to purify.

Future Directions

There are several potential future directions for research on TBO-C. One potential direction is to further explore its biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in drug development, as well as its potential to be used as a reagent in the synthesis of other organic compounds. Finally, further research could be done to explore the stability of the compound, as well as its potential to be used in a variety of other applications.

Synthesis Methods

TBO-C is typically synthesized by a two-step reaction. The first step involves the reaction of tert-butyl alcohol with ethyl isocyanate, which yields an intermediate compound. This intermediate compound is then reacted with a second reagent, usually an aldehyde, to form the desired TBO-C product. The reaction can be further modified by the use of different reagents and solvents, and the reaction can be catalyzed by a variety of reagents, such as pyridine, triethylamine, or sodium hydroxide.